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Compound of Interest

Compound Name: Chromozym PK

CAS No.: 58840-30-5

Cat. No.: B1668913

Get Quote

Abstract
This technical guide provides a rigorous protocol for the preparation, validation, and storage of

Chromozym PK (Benzoyl-Pro-Phe-Arg-4-nitroanilide acetate) stock solutions. Designed for

researchers quantifying plasma kallikrein levels, this document synthesizes manufacturer

specifications with field-proven optimization strategies to minimize background hydrolysis and

ensure assay reproducibility.

Scientific Background & Mechanism
Chromozym PK is a synthetic chromogenic substrate designed specifically for the kinetic

analysis of plasma kallikrein (EC 3.4.21.34).

Mechanism of Action
The assay relies on the amidolytic activity of kallikrein.[1][2] The enzyme cleaves the amide

bond between the arginine residue and the 4-nitroaniline (pNA) group.

Substrate (Colorless): Bz-Pro-Phe-Arg-pNA
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Product (Yellow): Free 4-nitroaniline (pNA) + Residual Peptide

The rate of pNA release is directly proportional to the kallikrein activity and is monitored

photometrically at 405 nm.[3][4]

Reaction Pathway Diagram
The following diagram illustrates the enzymatic cleavage process.
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Figure 1: Enzymatic hydrolysis of Chromozym PK by Plasma Kallikrein.

Material Specifications
Ensure all reagents meet the following criteria before proceeding.

Parameter Specification Notes

Chemical Name
Benzoyl-Pro-Phe-Arg-4-

nitroanilide acetate

Molecular Weight 702.9 g/mol Includes acetate counter-ion

Formula

Purity (HPLC) (Enzymatic)
Free pNA must be

Solubility Soluble in water No DMSO/Ethanol required

Appearance White to yellowish powder

Storage (Powder) Room Temperature (15–25°C) Desiccate if seal is broken
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Protocol: Preparation of Stock Solution
Target Concentration: 1.5 mM (Standard Stock) Working Concentration: ~0.5 mM (After dilution

in assay)

Reagent Requirements
Chromozym PK Powder: Typically supplied in 20 mg vials or specific molar quantities (e.g.,

5 µmol).

Solvent: HPLC-grade water or sterile distilled water (

).

Critical: Do not use tap water or water with high metal ion content, as this may affect

enzyme kinetics later.

Calculation Logic
To prepare a specific concentration (

) from a known mass (

) and molecular weight (

):

Example for a 20 mg vial to create a 1.5 mM solution:

Note: Roche/Sigma vials are often sold by unit quantity (e.g., 5 µmol/vial).

If the vial contains 5 µmol: Add 3.33 mL of water to achieve 1.5 mM.

Step-by-Step Procedure
Equilibration: Allow the Chromozym PK vial to reach room temperature before opening to

prevent condensation.

Solvent Addition:
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Pipette the calculated volume of HPLC-grade water directly into the vial.

Standard: For a 5 µmol vial, add 3.33 mL water.

Dissolution:

Close the vial cap tightly.

Vortex gently for 15–30 seconds.

Invert the tube 3–4 times to ensure no powder remains in the cap.

Visual Check: The solution should be clear and colorless. A faint yellow tint is acceptable

(background pNA), but deep yellow indicates degradation.

Aliquoting (Optional but Recommended):

If not using the entire stock within 4 weeks, aliquot into dark microcentrifuge tubes (e.g.,

500 µL each) to avoid repeated contamination risks.

Workflow Diagram
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Figure 2: Preparation workflow for Chromozym PK stock solution.

Quality Control & Validation (Self-Validating System)
To ensure the trustworthiness of your stock solution, perform a System Suitability Test

immediately after preparation.

Background Absorbance Check
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High background absorbance indicates spontaneous hydrolysis (degradation) of the substrate.

Set spectrophotometer to 405 nm.[2][3][4]

Blank the instrument with pure water.

Measure the absorbance of the 1.5 mM stock solution.

Acceptance Criteria:

(Ideal is near 0).[5]

If

, the free pNA content is likely

, which may compromise assay sensitivity.

Contamination Check
Chromozym PK is a peptide derivative and can be a food source for bacteria. Bacterial growth

will cause turbidity and enzymatic degradation.

Visual: Inspect for cloudiness before every use.

Prevention: Always use sterile pipette tips.

Storage and Stability
Proper storage is critical to prevent the cleavage of the pNA group without enzyme presence.

State Temperature Stability Notes

Lyophilized Powder 15–25°C See Expiry Keep dry.

Stock Solution (1.5

mM)
2–8°C 4 Weeks

Do NOT freeze

repeatedly.

Stock Solution (-20°C) -20°C > 2 Months
Aliquot to avoid

freeze-thaw cycles.
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Note on Freezing: While Roche indicates stability at 2-8°C, long-term storage is best achieved

at -20°C in aliquots. However, repeated freeze-thaw cycles can accelerate hydrolysis.

Application Example: Plasma Kallikrein Assay
To use the stock solution in a standard assay:

Buffer: Tris-Imidazole buffer (pH 7.9) with NaCl.

Activation: Pre-incubate plasma with Prekallikrein Activator (e.g., Dextran Sulfate or Ellagic

Acid) if measuring Prekallikrein.

Reaction:

Sample: 0.1 mL

Buffer: 1.5 mL

Chromozym PK Stock: 0.2 mL

Measurement: Record

at 405 nm.

References
Friberger, P. (1982). Chromogenic Peptide Substrates: Their Use for the Assay of Factors in
the Fibrinolytic and Plasma Kallikrein-Kinin Systems. Scandinavian Journal of Clinical and
Laboratory Investigation, 42(sup162), 1-298.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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